N-1,3-benzodioxol-5-yl-N'-[2-(trifluoromethyl)-1,3-benzodioxol-2-yl]urea

• IUPAC Name: 1-(1,3-benzodioxol-5-yl)-3-[2-(trifluoromethyl)-1,3-benzodioxol-2-yl]urea
• InChI: InChI=1S/C16H11F3N2O5/c17-15(18,19)16(25-11-3-1-2-4-12(11)26-16)21-14(22)20-9-5-6-10-13(7-9)24-8-23-10/h1-7H,8H2,(H2,20,21,22)
• InChI Key: MHEDUFKBXZTLKD-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)NC(=O)NC3(OC4=CC=CC=C4O3)C(F)(F)F
• Molecular Formula: C16H11F3N2O5
• Molecular Weight: 368.26 g/mol

Description

N-1,3-benzodioxol-5-yl-N'-[2-(trifluoromethyl)-1,3-benzodioxol-2-yl]urea, also known as BDBU, is a synthetic compound that has gained attention in scientific research due to its potential applications in various fields. BDBU is a urea derivative that is widely used in organic synthesis and medicinal chemistry.

Scientific Research Applications

N-1,3-benzodioxol-5-yl-N'-[2-(trifluoromethyl)-1,3-benzodioxol-2-yl]urea has been used in various scientific research applications due to its unique properties. N-1,3-benzodioxol-5-yl-N'-[2-(trifluoromethyl)-1,3-benzodioxol-2-yl]urea is a potent and selective inhibitor of the enzyme soluble guanylate cyclase (sGC), which is a key enzyme in the nitric oxide (NO) signaling pathway. The NO signaling pathway is involved in various physiological and pathological processes, including cardiovascular function, inflammation, and neuronal signaling. N-1,3-benzodioxol-5-yl-N'-[2-(trifluoromethyl)-1,3-benzodioxol-2-yl]urea has been shown to have potential therapeutic applications in diseases such as hypertension, pulmonary hypertension, and erectile dysfunction.

Mechanism of Action

N-1,3-benzodioxol-5-yl-N'-[2-(trifluoromethyl)-1,3-benzodioxol-2-yl]urea acts as a potent and selective inhibitor of sGC by binding to the heme cofactor of the enzyme. This binding prevents the enzyme from converting guanosine triphosphate (GTP) to cyclic guanosine monophosphate (cGMP), which is a key signaling molecule in the NO pathway. Inhibition of sGC by N-1,3-benzodioxol-5-yl-N'-[2-(trifluoromethyl)-1,3-benzodioxol-2-yl]urea leads to increased levels of cGMP, which in turn leads to vasodilation and other physiological effects.
Biochemical and Physiological Effects:
N-1,3-benzodioxol-5-yl-N'-[2-(trifluoromethyl)-1,3-benzodioxol-2-yl]urea has been shown to have various biochemical and physiological effects in vitro and in vivo. In vitro studies have shown that N-1,3-benzodioxol-5-yl-N'-[2-(trifluoromethyl)-1,3-benzodioxol-2-yl]urea inhibits sGC in a dose-dependent manner, with an IC50 value of 13 nM. In vivo studies have shown that N-1,3-benzodioxol-5-yl-N'-[2-(trifluoromethyl)-1,3-benzodioxol-2-yl]urea can lower blood pressure in hypertensive rats and can improve erectile function in rats with erectile dysfunction. N-1,3-benzodioxol-5-yl-N'-[2-(trifluoromethyl)-1,3-benzodioxol-2-yl]urea has also been shown to have anti-inflammatory effects in various animal models of inflammation.

Advantages and Limitations for Lab Experiments

N-1,3-benzodioxol-5-yl-N'-[2-(trifluoromethyl)-1,3-benzodioxol-2-yl]urea has several advantages as a research tool, including its potency and selectivity as an sGC inhibitor, its stability, and its solubility in common organic solvents. However, N-1,3-benzodioxol-5-yl-N'-[2-(trifluoromethyl)-1,3-benzodioxol-2-yl]urea also has some limitations, including its high cost and the need for specialized equipment and expertise to synthesize it.

Future Directions

There are several future directions for research on N-1,3-benzodioxol-5-yl-N'-[2-(trifluoromethyl)-1,3-benzodioxol-2-yl]urea. One area of interest is the development of more potent and selective sGC inhibitors based on the structure of N-1,3-benzodioxol-5-yl-N'-[2-(trifluoromethyl)-1,3-benzodioxol-2-yl]urea. Another area of interest is the investigation of the potential therapeutic applications of N-1,3-benzodioxol-5-yl-N'-[2-(trifluoromethyl)-1,3-benzodioxol-2-yl]urea in various diseases, including hypertension, pulmonary hypertension, and erectile dysfunction. Additionally, N-1,3-benzodioxol-5-yl-N'-[2-(trifluoromethyl)-1,3-benzodioxol-2-yl]urea could be used as a tool to study the NO signaling pathway and its role in various physiological and pathological processes.